Cas no 1250994-58-1 (1-(4-Fluoro-3-methoxyphenyl)ethanone)

• Product Name: 1-(4-Fluoro-3-methoxyphenyl)ethanone
• CAS No: 1250994-58-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 3161588
• Update Time: 2025-08-05

1-(4-Fluoro-3-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-3-methoxyphenyl)ethanone
• tert-butyl (1R,6R)-5,8-diazabicyclo[4.2.0]octane-5-carboxylate
• cis-2,7-Diaza-bicyclo[4.2.0]octane-2-carboxylic acid tert-butyl ester

• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-4-5-8-9(13)7-12-8/h8-9,12H,4-7H2,1-3H3/t8-,9-/m1/s1
• InChI Key： KQJIICGAXIAFIA-RKDXNWHRSA-N
• SMILES： [C@@]12([H])[C@@]([H])(CN1)N(C(OC(C)(C)C)=O)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 1-(4-Fluoro-3-methoxyphenyl)ethanone

Introduction to 1-(4-Fluoro-3-Methoxyphenyl)Ethanone (CAS No. 1250994-58-1)

1-(4-Fluoro-3-Methoxyphenyl)Ethanone, also known by its CAS number CAS No. 1250994-58-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound is a derivative of acetophenone, with specific substituents that influence its chemical behavior and reactivity. The presence of a fluorine atom at the para position and a methoxy group at the meta position on the aromatic ring introduces distinct electronic effects, making this compound a subject of interest in both academic and industrial research.

The synthesis of 1-(4-Fluoro-3-Methoxyphenyl)Ethanone typically involves multi-step organic reactions, often starting from substituted phenols or anisole derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These improvements have made the compound more accessible for large-scale applications.

One of the most promising areas of research involving this compound is its application in pharmaceuticals. Studies have shown that 1-(4-Fluoro-3-Methoxyphenyl)Ethanone exhibits potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anti-cancer agents. Its ability to act as a chiral auxiliary in asymmetric synthesis has also been explored, offering new avenues for drug discovery.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The unique electronic properties imparted by the fluorine and methoxy groups make it a valuable component in the synthesis of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in nanotechnology have further expanded its role in creating high-performance electronic devices.

The environmental impact of 1-(4-Fluoro-3-Methoxyphenyl)Ethanone has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles, with findings indicating that under controlled conditions, it can be safely integrated into eco-friendly processes. This aligns with the growing demand for sustainable chemical solutions across industries.

In conclusion, 1-(4-Fluoro-3-Methoxyphenyl)Ethanone (CAS No. 1250994-58-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its continued exploration promises to unlock new possibilities in drug development, materials science, and environmental sustainability.